Cas no 93548-18-6 (Isoxazole, 4-(ethoxymethyl)-3,5-dimethyl- (9CI))

• Product Name: Isoxazole, 4-(ethoxymethyl)-3,5-dimethyl- (9CI)
• CAS No: 93548-18-6
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 999844
• PubChem ID: 45099100
• Update Time: 2025-04-20

Isoxazole, 4-(ethoxymethyl)-3,5-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 4-(ethoxymethyl)-3,5-dimethyl- (9CI)
• 93548-18-6
• 4-(Ethoxymethyl)-3,5-dimethylisoxazole
• Isoxazole, 4-(ethoxymethyl)-3,5-dimethyl-
• DB-287755

• Inchi： 1S/C8H13NO2/c1-4-10-5-8-6(2)9-11-7(8)3/h4-5H2,1-3H3
• InChI Key： CUQYXTWHLWBKEZ-UHFFFAOYSA-N
• SMILES： O(CC)CC1C(C)=NOC=1C

Computed Properties

• Exact Mass: 155.095
• Monoisotopic Mass: 155.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.3A^2
• XLogP3: 1.2